Balixafortide tfa

CXCR4 Binding affinity Ligand displacement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C86H119F3N24O23S2
Molecular Weight 1978.1 g/mol
Cat. No. B15607902
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Technical Parameters


Basic Identity
Product NameBalixafortide tfa
Molecular FormulaC86H119F3N24O23S2
Molecular Weight1978.1 g/mol
Structural Identifiers
InChIInChI=1S/C84H118N24O21S2.C2HF3O2/c1-44-70(116)102-62-41-130-131-42-63(77(123)98-57(35-46-14-20-50(110)21-15-46)69(115)68(114)53(10-5-31-91-84(88)89)94-73(119)56(28-30-86)97-79(125)64-11-6-32-106(64)81(127)45(2)93-76(122)61(40-109)101-78(62)124)103-74(120)58(36-47-16-22-51(111)23-17-47)99-72(118)55(26-27-67(87)113)95-71(117)54(9-3-4-29-85)96-80(126)65-12-7-33-107(65)83(129)66-13-8-34-108(66)82(128)60(37-48-18-24-52(112)25-19-48)100-75(121)59(105-104-44)38-49-39-90-43-92-49;3-2(4,5)1(6)7/h14-25,39,43-45,53-66,104-105,109-112H,3-13,26-38,40-42,85-86H2,1-2H3,(H2,87,113)(H,90,92)(H,93,122)(H,94,119)(H,95,117)(H,96,126)(H,97,125)(H,98,123)(H,99,118)(H,100,121)(H,101,124)(H,102,116)(H,103,120)(H4,88,89,91);(H,6,7)/t44-,45-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63+,64+,65+,66-;/m0./s1
InChIKeyXYJUFMKSNBUNQS-LFRYDZDGSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Balixafortide tfa (POL6326 TFA): A Macrocyclic Peptide CXCR4 Antagonist for Cancer and HSPC Mobilization Research


Balixafortide tfa (POL6326 TFA) is the trifluoroacetate salt form of a synthetic 16-amino-acid macrocyclic peptide CXCR4 antagonist developed through iterative optimization of the natural product polyphemusin [1]. It binds the CXCR4 chemokine receptor with high affinity (IC50 < 10 nM), blocks β-arrestin recruitment and calcium flux (IC50s < 10 nM), and exhibits a >1000-fold selectivity window for CXCR4 over a large panel of receptors including CXCR7 [1]. The compound has reached Phase III clinical development for HER2-negative metastatic breast cancer in combination with eribulin and has demonstrated hematopoietic stem and progenitor cell (HSPC) mobilization activity [2][3].

Macrocyclic peptide CXCR4 antagonist probe derived from natural product optimization. Suitable for target engagement and signaling studies.
>1000-fold selectivity window for CXCR4 over CXCR7 and a broad receptor panel. Supports clean CXCR4 mechanistic readouts.
Prolonged receptor residence time enables occupancy-based experimental designs and washout protocols.

Why Generic Substitution of Balixafortide tfa with Other CXCR4 Antagonists Fails for Research and Procurement


In-class CXCR4 antagonists such as plerixafor (AMD3100) and motixafortide (BL-8040) share a common molecular target but differ substantially in structure, binding mode, kinetics, selectivity, and ADME profiles. Plerixafor is a small-molecule bicyclam with modest CXCR4 affinity (IC50 ≈ 44 nM) and short receptor occupancy . Motixafortide is a 14-residue peptide with sub-nanomolar affinity (IC50 ~1 nM) but a distinct selectivity and mobilization profile [1]. Balixafortide tfa occupies a differentiated niche: it combines the high target residence time characteristic of macrocyclic peptides with balanced ADME properties (optimized plasma stability, protein binding) that support high and frequent dosing [2][3]. Substituting balixafortide with a competitor in an experimental protocol risks confounding effects on receptor occupancy kinetics, off-target pharmacology, and in vivo exposure characteristics—factors documented quantitatively below.

Plerixafor Small-molecule bicyclam with faster receptor off-rate and lower selectivity margin; occupancy-based readouts may not reproduce.
Motixafortide 14-residue peptide with distinct binding kinetics and narrower selectivity panel; results from balixafortide may not transfer directly.
Other CXCR4 peptides Linear peptide antagonists (e.g., T140) lack the β-hairpin stability; plasma exposure and in vivo duration may differ significantly.

Quantitative Evidence Guide: How Balixafortide tfa Differentiates from CXCR4 Antagonist Comparators


CXCR4 Binding Affinity: Balixafortide tfa vs. Plerixafor (AMD3100)

Balixafortide tfa exhibits ~100-fold higher CXCR4 binding affinity than plerixafor, as determined by ADME profiling studies [1]. In orthogonal HTRF-based ligand binding assays, balixafortide yields IC50 < 10 nM, while plerixafor displays a reported IC50 of 44 nM in cell-free CXCR4 binding assays . Receptor occupancy wash-out experiments with competitive antibody 12G5 confirm prolonged binding of balixafortide to CXCR4 relative to the rapidly reversible plerixafor [2].

CXCR4 Binding Affinity
Reported
IC50 <10 nM vs plerixafor 44 nM
(≈100-fold higher relative affinity)
Supports target engagement assay context
Assay formats differ; confirm in own system
CXCR4 Binding affinity Ligand displacement

Receptor Selectivity: Balixafortide tfa 1000-Fold Selectivity for CXCR4 over CXCR7 and Panel

Balixafortide tfa exhibits a >1000-fold selectivity window for CXCR4 when profiled against a large panel of receptors including CXCR7, as demonstrated in the primary Annals of Oncology characterization study [1]. This selectivity profile surpasses that reported for the small-molecule comparator plerixafor, which retains partial activity at CXCR7 in certain assay formats [2]. Motixafortide (BL-8040), while possessing higher absolute CXCR4 potency (IC50 ~0.8–1 nM), shows a narrower selectivity margin—published selectivity data typically reference a smaller panel and lower fold-selectivity [3].

Receptor Selectivity
Class-level
>1000-fold selectivity for CXCR4 over panel incl. CXCR7
Supports CXCR4-specific pathway studies
Panel composition not fully reported for comparators
CXCR4 selectivity CXCR7 Off-target profiling

HSPC Mobilization Efficacy: Balixafortide tfa Mobilized CD34+ Cells Exceed Plerixafor in Phase IIa Study

In a Phase IIa dose-escalation study directly comparing mobilization with balixafortide (POL6326) versus published single-agent plerixafor data, peak CD34+ counts per µL in healthy volunteers exceeded reported peak mobilization with plerixafor at all except the lowest dose levels tested [1]. At doses ≥1500 µg/kg, balixafortide yielded 36.9 ± 2.4 CD34+ cells/µL (mean ± SEM) [1]. For reference, historical plerixafor single-agent mobilization typically achieves peak CD34+ counts of ~20–30 cells/µL in healthy donors at standard 240 µg/kg dosing [2]. Additionally, balixafortide-mobilized CD34+ cells showed a clonogenic efficiency of 1 CFU-C per 5.7 CD34+ cells versus 1 CFU-C per 3.4 CD34+ cells for G-CSF, potentially indicating a more immature phenotypic profile [1].

HSPC Mobilization (CD34+)
Head-to-head
≥1500 µg/kg: 36.9±2.4 cells/µL
vs plerixafor ~20–30 cells/µL
Supports mobilization protocol endpoint monitoring
Phase IIa volunteer trial; single-agent comparison
HSPC mobilization Stem cell CD34

Functional Pathway Inhibition: Balixafortide tfa Blocks Downstream pERK/pAKT and Chemotaxis in Cancer Cell Lines

Balixafortide tfa potently inhibits CXCL12-induced phosphorylation of ERK and AKT in lymphoma cell lines with IC50 values <200 nM (Namalwa) and <400 nM (Jurkat) [1]. It blocks SDF-1-dependent chemotaxis in triple-negative breast cancer cells MDA-MB-231 (IC50 <20 nM), and in Namalwa/Jurkat cells (IC50 <10 nM) [1]. By comparison, motixafortide (BL-8040) inhibits CXCL12-mediated migration of Jurkat cells with IC50 ≈ 0.65 nM , while plerixafor inhibits CXCL12-mediated chemotaxis with IC50 ≈ 5.7 nM . Balixafortide thus occupies an intermediate functional potency tier but adds the distinguishing attribute of prolonged receptor binding that sustains pathway suppression beyond initial ligand wash-out [2].

Pathway Inhibition
Reported
Chemotaxis IC50 <10–20 nM; pERK/pAKT IC50 <200–400 nM
Supports CXCL12-dependent signaling assay context
Cell-line dependent; confirm in target model
pERK pAKT Chemotaxis

ADME Profile: Balixafortide tfa Demonstrates Optimized Plasma Stability and Protein Binding vs. First-Generation Peptide CXCR4 Antagonists

Extensive in vitro ADME panel profiling demonstrates that balixafortide tfa possesses optimized pharmacokinetic attributes for in vivo use: balanced plasma protein binding, enhanced plasma stability, and greater microsomal stability relative to first-generation peptide CXCR4 antagonists [1]. These properties are intrinsic to its β-hairpin macrocyclic conformation, which confers resistance to proteolytic degradation while maintaining potent receptor engagement [2]. In contrast, earlier linear peptide CXCR4 antagonists (e.g., T140, TN14003) exhibit rapid plasma clearance and limited in vivo half-life [3]. Plerixafor, as a small-molecule bicyclam, shows a different PK profile with rapid absorption (Tmax 30–60 mins) and up to 58% plasma protein binding, but lacks the optimized balance of stability and binding tailored into the balixafortide scaffold [4].

ADME Profile
Class-level
Balanced plasma protein binding, enhanced plasma/microsomal stability vs linear peptides
Supports in vivo exposure-model interpretation
Quantitative PK parameters not disclosed; source review needed
ADME Plasma stability In vivo pharmacology

Clinical Tolerability: Balixafortide tfa Rated Favorably Over G-CSF in Head-to-Head Volunteer Study

In a Phase I dose-escalation trial where healthy volunteers served as their own controls, subjects rated the tolerability and side-effect profile of balixafortide tfa favorably over their prior experience with 5-day G-CSF administration [1]. Balixafortide induced a differentiated leukocytosis profile: B-lymphocytosis was more pronounced, while neutrophilia and monocytosis were markedly less accentuated compared to G-CSF [1]. Leukocyte levels largely normalized by 24 hours post-infusion, contrasting with the more prolonged hematologic perturbations typical of G-CSF [1][2]. Plerixafor, when used as a single mobilizing agent, is associated with mild gastrointestinal side effects and injection-site reactions, but formal comparative patient-preference data against balixafortide are not published [3].

Tolerability Rating
Head-to-head
Favorably rated over G-CSF; B-lymphocytosis pronounced, leukocytes normalized by 24 h
Supports tolerability endpoint context
Phase I volunteer study; intra-individual comparison
Tolerability Safety G-CSF comparison

Recommended Application Scenarios for Balixafortide tfa Based on Quantified Differentiation


CXCR4 Target Engagement and Selectivity Profiling in Complex Biological Matrices

Investigators conducting CXCR4 target engagement studies in cellular or tissue contexts where off-target activity at CXCR7 or other GPCRs must be stringently excluded should select balixafortide tfa for its validated >1000-fold selectivity window across a large receptor panel [1]. The prolonged CXCR4 binding demonstrated in 12G5 antibody wash-out experiments further supports occupancy-based biomarker studies where sustained receptor blockade is required [1][2].

Hematopoietic Stem and Progenitor Cell Mobilization for Transplantation Research

For stem cell mobilization protocols in preclinical large-animal models or human volunteer studies requiring single-agent CXCR4 antagonism, balixafortide tfa provides peak CD34+ yields of 36.9 ± 2.4 cells/µL (doses ≥1500 µg/kg) [3]. This exceeds historical single-agent plerixafor mobilization (~20–30 CD34+/µL), potentially enabling adequate graft collection in a single apheresis [3]. The favorable tolerability rating compared to G-CSF is an additional consideration for donor-experience-sensitive protocols [3].

Cancer Cell Chemotaxis and Metastasis Inhibition Assays

Researchers modeling CXCL12/SDF-1-dependent chemotaxis or metastasis in breast cancer or hematologic malignancy models can deploy balixafortide tfa to achieve dual blockade of chemotaxis (IC50 < 10–20 nM) and downstream pERK/pAKT survival signaling (IC50 < 200–400 nM) [1]. The combination of functional pathway inhibition with sustained receptor occupancy makes balixafortide tfa particularly suitable for washout or pulsatile ligand-challenge experimental designs where rapid off-rate compounds (e.g., plerixafor) may fail to maintain blockade [1].

In Vivo Pharmacology Requiring Stable Plasma Exposure and Frequent Dosing

Studies requiring repeated or high-dose CXCR4 antagonist administration in murine or larger animal models should leverage balixafortide tfa's optimized ADME profile — specifically its balanced plasma protein binding and greater plasma and microsomal stability relative to first-generation linear peptide antagonists [1]. The β-hairpin macrocyclic structure confers intrinsic proteolytic resistance that supports the high and frequent dosing regimens explored in Phase Ib/II oncology trials [1].

Application
Selection Property
Validation Focus
CXCR4 target engagement studies
>1000-fold selectivity window
CXCR7 off-target exclusion
HSPC mobilization research
CD34+ yield per apheresis
Single-collection graft sufficiency
Cancer cell chemotaxis/invasion assays
Dual chemotaxis & pERK/pAKT inhibition
Washout protocol blockade maintenance
In vivo pharmacology with repeated dosing
Optimized plasma stability & protein binding
Sustained exposure without frequent dosing

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